Cas no 1774304-86-7 (ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate
• CAS No: 1774304-86-7
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 6323304
• PubChem ID: 114486885
• Update Time: 2024-01-11

ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylate
• EN300-1454026
• 1774304-86-7

• Inchi： 1S/C14H18FNO2/c1-3-18-14(17)12-8-16-7-11(12)10-5-4-9(2)13(15)6-10/h4-6,11-12,16H,3,7-8H2,1-2H3
• InChI Key： YQVJYXHCBWNSFW-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1CNCC1C(=O)OCC

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines